Cas no 946380-95-6 (2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)

• Product Name: 2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• CAS No: 946380-95-6
• MF: C₂₃H₂₂N₄O₂
• MW: 386.446384906769
• CID: 6159097
• PubChem ID: 26842241
• Update Time: 2025-07-17

2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
• 946380-95-6
• 1-(3,4-dihydroquinolin-1(2H)-yl)-2-(2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)ethanone
• AKOS004956761
• 1-{[2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]acetyl}-1,2,3,4-tetrahydroquinoline
• 1-(3,4-dihydro-2H-quinolin-1-yl)-2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)indol-1-yl]ethanone
• F2227-0194
• 2-[2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl]-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

• Inchi： 1S/C23H22N4O2/c1-2-21-24-25-23(29-21)20-14-17-9-4-6-12-19(17)27(20)15-22(28)26-13-7-10-16-8-3-5-11-18(16)26/h3-6,8-9,11-12,14H,2,7,10,13,15H2,1H3
• InChI Key： QPWIMKVWUMHCNZ-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C2=NN=C(CC)O2)=CC2C=CC=CC1=2)N1C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 386.17427596g/mol
• Monoisotopic Mass: 386.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one

Comprehensive Analysis of 2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 946380-95-6)

The compound 2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one (CAS No. 946380-95-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of indole, oxadiazole, and tetrahydroquinoline moieties makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one has surged due to their versatility in drug design. The oxadiazole ring, for instance, is known for its electron-withdrawing properties and stability, which are critical for enhancing the pharmacokinetic profiles of therapeutic agents. Meanwhile, the indole scaffold is a privileged structure in pharmaceuticals, often associated with serotonin receptor modulation and anti-inflammatory effects.

One of the most frequently asked questions in scientific forums is: "What are the potential applications of CAS No. 946380-95-6 in cancer research?" Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases involved in cell proliferation. Its tetrahydroquinoline component, in particular, has been linked to interactions with DNA repair mechanisms, making it a subject of ongoing investigation in oncology.

Another hot topic is the compound's synthetic accessibility. Chemists often search for "efficient synthesis routes for 2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one" to facilitate large-scale production. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling, have improved yields and reduced reaction times, addressing this demand.

From a structural perspective, the presence of both indole and tetrahydroquinoline rings in CAS No. 946380-95-6 suggests potential interactions with G-protein-coupled receptors (GPCRs). This aligns with current trends in drug discovery, where GPCR-targeting molecules are highly sought after for treating neurological disorders. Researchers are also exploring its role in mitigating oxidative stress, given the antioxidant properties associated with its oxadiazole moiety.

In conclusion, 2-2-(5-ethyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one represents a multifaceted compound with broad implications in modern pharmacology. Its structural features and biological activities make it a compelling subject for future research, particularly in areas like kinase inhibition, GPCR modulation, and synthetic methodology development.